4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride
Overview
Description
4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride is a chemical compound with the molecular formula C7H15ClN2O2 . It is a product offered by various suppliers and manufacturers .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride include its molecular weight, which is 194.66 . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, and 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride serves as a key intermediate in their synthesis. These derivatives are present in various pharmaceuticals and exhibit a wide range of biological activities. The compound’s role in facilitating intra- and intermolecular reactions is vital for creating substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Pharmacological Applications
Due to its piperidine structure, this compound is significant in the development of new pharmacological agents. Piperidine moieties are found in more than twenty classes of drugs, indicating the importance of 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride in drug design and synthesis .
Biological Activity Enhancement
The compound is used to enhance the biological activity of various drugs. Its incorporation into drug molecules can lead to improved efficacy and potency, particularly in the areas of antiviral, anti-inflammatory, and anticancer activities .
Antiviral Agent Development
Specific derivatives of piperidine, such as 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride , have shown potential as antiviral agents. They can inhibit the replication of viruses like influenza A and Coxsackie B4 virus, making them valuable in the study of antiviral drug development .
Chemical Synthesis and Reactivity
This compound is also important in chemical synthesis, where it is used to explore the reactivity of piperidine derivatives. It aids in understanding the mechanisms of various chemical reactions, which is essential for the development of new synthetic methodologies .
Drug Discovery and Evaluation
In drug discovery, 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride is used to evaluate the biological evaluation of potential drugs. It helps in the identification and testing of new compounds that contain the piperidine moiety, which is a common structure in many therapeutic agents .
properties
IUPAC Name |
4-amino-1-(2-methoxyethyl)pyrrolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2.ClH/c1-11-3-2-9-5-6(8)4-7(9)10;/h6H,2-5,8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBYOBMOILXOGNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CC(CC1=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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